![molecular formula C20H28N4O2 B4540157 4-({1-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-3-piperidinyl}methyl)morpholine](/img/structure/B4540157.png)
4-({1-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-3-piperidinyl}methyl)morpholine
Overview
Description
Synthesis Analysis
- The synthesis process of compounds related to 4-({1-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]-3-piperidinyl}methyl)morpholine involves reactions with different amine groups. For instance, the reaction of 5-(chloromethyl)-3-(4H-chromen-3-yl)-1,2,4-oxadiazole with morpholine produces a related compound (Rao, Reddy, Jyotsna, & Sait, 2014).
Molecular Structure Analysis
- The molecular structure of related compounds has been studied using various techniques, including X-ray diffraction. For instance, a compound with a similar structure crystallizes in the monoclinic crystal system with specific lattice parameters, confirming its detailed molecular structure (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).
Chemical Reactions and Properties
- Compounds with a similar structure exhibit a range of chemical reactions. For example, certain oxadiazoles react with amines, leading to the opening of the oxadiazole ring and substitution of functional groups. This is indicative of the reactive nature of these compounds under specific conditions (Yakubkene & Vainilavichyus, 1998).
Physical Properties Analysis
- The physical properties of compounds similar to this compound are often characterized by their crystalline structure, with specific angles and conformations observed in their molecular arrangement. For instance, certain benzimidazoles exhibit specific conformations and dihedral angles in their crystalline form, which can be indicative of the physical properties of related compounds (Yoon et al., 2012).
Chemical Properties Analysis
- The chemical properties of related compounds often involve their reactivity with other chemical agents and their potential biological activities. For instance, certain oxadiazole derivatives show antibacterial and hemolytic activities, which are significant for understanding the chemical properties of related compounds (ur-Rehman et al., 2021).
Scientific Research Applications
DNA Interaction and Cellular Staining
Compounds like Hoechst 33258, which shares a structural resemblance with the piperidine and morpholine groups, have been utilized extensively for DNA interaction studies and cellular staining. These compounds bind to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences, highlighting their potential for use in cell biology research, chromosome analysis, and flow cytometry U. Issar & R. Kakkar, 2013.
Therapeutic Applications
The 1,3,4-Oxadiazole ring, a core structure in the compound of interest, is known for its ability to bind with various enzymes and receptors through multiple weak interactions. This has led to its exploration in the development of compounds with significant therapeutic value, including anticancer, antibacterial, and antiviral activities. Research has highlighted the vast potential of 1,3,4-oxadiazole derivatives in medicinal chemistry, underscoring their role in the development of new therapeutic agents G. Verma et al., 2019.
Chemokine Receptor Antagonism
The study of small molecule antagonists, including those derived from piperidine and morpholine groups, for chemokine receptors such as CCR3 has provided insights into treating allergic diseases like asthma and allergic rhinitis. These antagonists demonstrate how modifying the chemical structures of piperidine and morpholine can yield compounds with potential for significant clinical applications in allergy and inflammation management Lianne I. Willems & A. IJzerman, 2009.
Pharmacological Attributes of Morpholine and Piperazine
Piperazine and morpholine analogues are highlighted for their broad spectrum of pharmaceutical applications, demonstrating the importance of these structures in the synthesis of new medicinal agents. Their derivatives have shown potent pharmacophoric activities across various therapeutic areas, reinforcing the value of these functional groups in drug design and development Al-Ghorbani Mohammed et al., 2015.
properties
IUPAC Name |
4-[[1-[(3-benzyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-3-yl]methyl]morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O2/c1-2-5-17(6-3-1)13-19-21-20(26-22-19)16-24-8-4-7-18(15-24)14-23-9-11-25-12-10-23/h1-3,5-6,18H,4,7-16H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOMODRVRWTXPDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=NC(=NO2)CC3=CC=CC=C3)CN4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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